Cas no 2172175-68-5 (4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2172175-68-5
• MF: C₁₆H₂₁BrN₂O₄
• MW: 385.252943754196
• CID: 5899159
• PubChem ID: 165861529
• Update Time: 2025-05-26

4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• 4-(3-amino-4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• 2172175-68-5
• EN300-1454223

• Inchi： 1S/C16H21BrN2O4/c1-16(2,3)23-15(22)19-7-10(11(8-19)14(20)21)9-4-5-12(17)13(18)6-9/h4-6,10-11H,7-8,18H2,1-3H3,(H,20,21)
• InChI Key： XGOXOQDHSOFFTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)C1CN(C(=O)OC(C)(C)C)CC1C(=O)O

Computed Properties

• Exact Mass: 384.06847g/mol
• Monoisotopic Mass: 384.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.9Ų

Additional information on 4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to 4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2172175-68-5)

4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2172175-68-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, an amino group, a bromine atom, and a tert-butoxycarbonyl (Boc) protecting group. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study in various scientific disciplines.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in many biologically active compounds. It provides conformational stability and can influence the compound's binding affinity to specific protein targets. The presence of the amino group at the 3-position of the phenyl ring introduces additional reactivity and functional versatility, which can be exploited in drug design. The bromine atom at the 4-position of the phenyl ring adds a halogen substituent that can enhance the compound's lipophilicity and influence its pharmacokinetic properties. The tert-butoxycarbonyl (Boc) protecting group on the pyrrolidine nitrogen ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the compound's chemical transformations.

In recent years, there has been a growing interest in compounds with similar structural motifs due to their potential as lead molecules in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of pyrrolidine derivatives in modulating G protein-coupled receptors (GPCRs), which are important targets for treating various diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes. The introduction of bromine and amino groups into these structures has been shown to enhance their potency and selectivity towards specific GPCRs.

The synthesis of 4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. One common approach is to start with a suitably substituted benzene derivative, which undergoes bromination followed by amination to introduce the desired functional groups. The resulting intermediate is then coupled with a protected pyrrolidine carboxylic acid using standard coupling reagents such as EDCI or HATU. The final step involves deprotection of the Boc group under acidic conditions to yield the target compound.

The biological activity of 4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid has been evaluated in several preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For example, it has shown promising activity as an inhibitor of protein kinases, which are key regulators of cellular signaling processes. Additionally, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

Clinical trials are currently underway to further investigate the safety and efficacy of this compound in human subjects. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that 4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid may have significant therapeutic potential.

In conclusion, 4-(3-amino-4-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2172175-68-5) is a promising compound with unique structural features that make it an attractive candidate for drug development. Its potential applications in treating various diseases underscore the importance of continued research into its biological activity and pharmacological properties. As more data becomes available from ongoing clinical trials, it is expected that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.